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Compound Profile & Sourcing

To begin your work with Lethedoside A, here is some fundamental information about the compound.

Property Description

CAS Number 221289-20-9 [1]

Molecular
Formula

C₂₄H₂₆O₁₁ [1]

Molecular
Weight

490.46 g/mol [1]

Chemical Name 2-(3,4-Dimethoxyphenyl)-7-methoxy-4-oxo-4H-chromen-5-yl β-D-glucopyranoside

[1]

Type of
Compound

Flavonoid (Flavone 5-O-glycoside) [2] [3]

Appearance Powder [2]

Source Isolated from the stems of Aquilaria sinensis (Chinese agarwood) [4] and the
herbs of the same plant [3].
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Troubleshooting FAQs & Experimental Guidance

Here are solutions to common challenges you might face during experiments with Lethedoside A.

| Challenge Category | Specific Issue | Probable Cause & Solution | | :--- | :--- | :--- | | Solubility &

Preparation | Compound will not dissolve. |

Cause: Lethedoside A has limited solubility in aqueous buffers [2].

Solution: First dissolve in a small volume of DMSO, then dilute with your final buffer or culture
medium [3]. For a higher solubility, warm the tube at 37°C and use a brief sonication in an ultrasonic

bath [2].

| | Storage & Stability | Compound degradation over time; loss of activity. |

Cause: Improper storage conditions.
Solution: The powder should be desiccated at -20°C [2]. For stock solutions in DMSO, aliquot and

store at -20°C; they are generally usable for up to two weeks. Always allow the vial to equilibrate to
room temperature before opening to avoid moisture condensation [3].

| | Biological Activity | Weak or no activity in cytotoxicity assays. |

Cause: Expected profile. Lethedoside A was reported to be inactive or weakly active against KB
tumor cells [2] [3].
Solution: Focus assays on its documented anti-inflammatory activity. It shows inhibitory activity for
LPS-induced NO production in RAW 264.7 macrophage cells, which is a more relevant model for
this compound [1] [4].

| | Handling | Product powder adheres to vial cap/neck. |

Cause: Common during transportation.

Solution: Take the vial out of its packaging and gently shake it to make the compound fall to the

bottom. For liquid products, a brief centrifugation (e.g., 200-500 RPM) will gather the liquid at the
bottom [2] [3].

|

Experimental Protocols & Workflows
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For researchers investigating the anti-inflammatory properties of Lethedoside A, here is a detailed protocol

based on published studies.

Assay: Inhibition of Nitric Oxide (NO) Production in RAW 264.7 Cells [1] [4]

This workflow outlines the key steps for evaluating the anti-inflammatory effects of Lethedoside A by

measuring its inhibition of LPS-induced NO production.
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Start Experiment

Seed RAW 264.7 cells
in culture plates

Pre-treat cells with
Lethedoside A (varying doses)

Stimulate with LPS
(Induce inflammation)

Incubate (e.g., 18-24h)

Collect cell
culture supernatant

Measure Nitrite (NO2⁻)
concentration (Griess assay)

Analyze data
Calculate % inhibition of NO production

End

Click to download full resolution via product page
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Key Reagents and Equipment:

Cell Line: RAW 264.7 murine macrophage cells.
Inducer: Lipopolysaccharide (LPS).

Test Compound: Lethedoside A (prepare stock solution in DMSO, ensure final DMSO
concentration is non-cytotoxic, e.g., <0.1%).

Detection Kit/Reagents: Griess reagent for nitrite measurement.
Equipment: Cell culture facility, CO₂ incubator, plate reader.

Key Experimental Notes

Source Verification: The compound was isolated from the stems of Aquilaria sinensis using

chromatographic techniques (silica gel, Sephadex LH-20, prep-HPLC) [4].
Structural Elucidation: The structure of Lethedoside A and related compounds was determined

using 2D NMR spectral analysis and chemical methods [3].
Cytotoxicity Context: Its weak cytotoxicity profile distinguishes it from other, more potent flavones

found in the same plant family, highlighting the structure-activity relationship where specific
glycosylation patterns can influence bioactivity [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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